Cas no 1445770-20-6 (3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide)

3-(6-Chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide is a synthetic organic compound featuring a chloropyridinyl moiety linked to a dimethylcyclohexylamide group via a propenamide bridge. Its structural design combines a pyridine heterocycle with a cyclohexyl backbone, offering potential utility in agrochemical or pharmaceutical applications. The chloropyridine group enhances reactivity and binding affinity, while the dimethylcyclohexylamide moiety contributes to steric and lipophilic properties, influencing solubility and stability. This compound may serve as an intermediate in the synthesis of biologically active molecules, particularly in crop protection or medicinal chemistry, due to its modular framework. Further functionalization of the propenamide linker could enable tailored physicochemical or biological properties.
3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide structure
1445770-20-6 structure
Product Name:3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide
CAS No:1445770-20-6
MF:C16H21ClN2O
MW:292.803743124008
CID:6032139
PubChem ID:75390813
Update Time:2025-10-11

3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(6-Chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide
    • 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide
    • Z1526731249
    • 1445770-20-6
    • EN300-26582946
    • Inchi: 1S/C16H21ClN2O/c1-11-4-3-5-14(12(11)2)19-16(20)9-7-13-6-8-15(17)18-10-13/h6-12,14H,3-5H2,1-2H3,(H,19,20)/b9-7+
    • InChI Key: FOCMCWDVQRCIOP-VQHVLOKHSA-N
    • SMILES: ClC1=CC=C(C=N1)/C=C/C(NC1CCCC(C)C1C)=O

Computed Properties

  • Exact Mass: 292.1342410g/mol
  • Monoisotopic Mass: 292.1342410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 42Ų

3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26582946-0.05g
3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide
1445770-20-6 95.0%
0.05g
$212.0 2025-03-20

Additional information on 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide

3-(6-Chloropyridin-3-yl)-N-(2,3-Dimethylcyclohexyl)prop-2-enamide (CAS No. 1445770-20-6): An Overview

3-(6-Chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide (CAS No. 1445770-20-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide is composed of a pyridine ring substituted with a chlorine atom at the 6-position and a propenamide moiety attached to the 3-position. The propenamide group is further functionalized with a 2,3-dimethylcyclohexyl substituent. This intricate structure confers the compound with unique physicochemical properties that are crucial for its biological activities.

The synthesis of 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide has been extensively studied and optimized to achieve high yields and purity. One common synthetic route involves the condensation of 6-chloronicotinoyl chloride with (E)-3-(aminomethyl)but-2-enenitrile, followed by reductive amination with 2,3-dimethylcyclohexanamine. This method has been reported to yield the desired product in good yields and with high stereoselectivity.

In terms of biological activities, 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide has demonstrated significant potential as a modulator of various biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

Furthermore, 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide has shown promising anticancer activities. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide have also been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in animal models. These properties make it a promising candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for studying signaling pathways and validating new drug targets.

The safety profile of 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-(6-chloropyridin-3-yl)-N-(2,3-dimethylcyclohexyl)prop-2-enamide (CAS No. 1445770-20-6) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical conditions. As more data becomes available from clinical trials and further studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat neurological disorders and cancer.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm